molecular formula C6H6ClN3O B8283249 N-((3-chloropyrazin-2-yl)methyl)formamide

N-((3-chloropyrazin-2-yl)methyl)formamide

Cat. No.: B8283249
M. Wt: 171.58 g/mol
InChI Key: HLHMSDWJPCRESN-UHFFFAOYSA-N
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Description

N-((3-chloropyrazin-2-yl)methyl)formamide is a useful research compound. Its molecular formula is C6H6ClN3O and its molecular weight is 171.58 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H6ClN3O

Molecular Weight

171.58 g/mol

IUPAC Name

N-[(3-chloropyrazin-2-yl)methyl]formamide

InChI

InChI=1S/C6H6ClN3O/c7-6-5(3-8-4-11)9-1-2-10-6/h1-2,4H,3H2,(H,8,11)

InChI Key

HLHMSDWJPCRESN-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C(=N1)CNC=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of C-(3-chloro-pyrazin-2-yl)-methylamine bis-hydrochloride (6.0 g, 0.027 mol) in DMF (50 mL) was added N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (7.9 g, 0.041 mol), diisopropyl ethylamine (24.2 mL, 0.139 mol), hydrate (400.0 mg, 0.003 mol) and formic acid (1.57 mL, 0.041 mol). The reaction was left to stir at rt for 16 h under an atmosphere of nitrogen. The solvent was then removed under reduced pressure and the residue was purified by chromatography (5% DCM in hexane. 1H NMR (400 MHz, CD3OD) δ ppm 4.72 (s, 2H), 8.26 (s, 1H), 8.39 (d, J=1.77 Hz, 1H), 8.57 (d, J=2.53 Hz, 1H). MS (ES+): m/z 172.11, 174.09 [MH+]; HPLC: tR=1.57 min (OpenLynx, polar—7 min).
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
7.9 g
Type
reactant
Reaction Step One
Quantity
24.2 mL
Type
reactant
Reaction Step One
[Compound]
Name
hydrate
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
1.57 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One

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